Cas no 67195-48-6 (3-chloro-N-(2-chloroethyl)-N-ethylpropan-1-aminium chloride)

3-chloro-N-(2-chloroethyl)-N-ethylpropan-1-aminium chloride structure
67195-48-6 structure
Product Name:3-chloro-N-(2-chloroethyl)-N-ethylpropan-1-aminium chloride
CAS No:67195-48-6
MF:C7H16Cl3N
MW:220.567639350891
CID:965514
PubChem ID:49440
Update Time:2025-04-19

3-chloro-N-(2-chloroethyl)-N-ethylpropan-1-aminium chloride Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-N-(2-chloroethyl)-N-ethylpropan-1-aminium chloride
    • 1-Propanamine, 3-chloro-N- (2-chloroethyl)-N-ethyl-, hydrochloride
    • Diethylamine, 2-chloro-N-(3-chloropropyl)-, hydrochloride
    • 67195-48-6
    • Propylamine, 3-chloro-N-(2-chloroethyl)-N-ethyl-, hydrochloride
    • Ethyl(2-chloroethyl) (3-chloropropyl)amine hydrochloride
    • NSC 400721
    • NSC-400721
    • 3-Chloro-N-(2-chloroethyl)-N-ethylpropan-1-amine--hydrogen chloride (1/1)
    • DS-002728
    • NSC400721
    • DTXSID20986231
    • Inchi: 1S/C7H15Cl2N.ClH/c1-2-10(7-5-9)6-3-4-8;/h2-7H2,1H3;1H
    • InChI Key: YXEDGTLWOUMDCX-UHFFFAOYSA-N
    • SMILES: ClCC[NH+](CC)CCCCl.[Cl-]

Computed Properties

  • Exact Mass: 202.9098
  • Monoisotopic Mass: 219.034833g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 68.6
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 4.4Ų

Experimental Properties

  • PSA: 5.9
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